Cas no 326827-21-8 (3-cyclobutyl-1H-pyrazol-5-amine)

• Product Name: 3-cyclobutyl-1H-pyrazol-5-amine
• CAS No: 326827-21-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD11187387
• CID: 67672
• PubChem ID: 22176774
• Update Time: 2025-10-30

3-cyclobutyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyclobutyl-1H-pyrazole
• 3-Cyclobutyl-1H-pyrazol-5-amine
• 3-Cyclobutyl-5-amino-1H-pyrazole
• 5-CYCLOBUTYL-1H-PYRAZOL-3-YLAMINE
• 4-Methyl-2-piperazin-1-yl-quinoline
• 5-Cyclobutyl-2H-pyrazol-3-ylamine
• 5-cyclobutyl-3-amino-1H-pyrazole
• 5-CYCLOBUTYL-1H-PYRAZOL-3-AMINE
• CS-0047678
• EN300-145864
• MFCD11187387
• 326827-21-8
• A5842
• AKOS009236914
• MFCD08061045
• DELFRVWPWUEOHU-UHFFFAOYSA-N
• DTXSID60623259
• PB20231
• SCHEMBL234785
• FT-0682462
• 3-Amino-5-cyclobutyl-2H-pyrazole
• 5-amino-3-cyclobutylpyrazole
• AKOS016007635
• SY028277
• 5-Cyclobutyl-1H-pyrazol-3-ylamine, AldrichCPR
• AS-34624
• 1H-Pyrazol-3-amine, 5-cyclobutyl-
• DB-014271
• 3-cyclobutyl-1H-pyrazol-5-amine

• MDL： MFCD11187387
• Inchi： 1S/C7H11N3/c8-7-4-6(9-10-7)5-2-1-3-5/h4-5H,1-3H2,(H3,8,9,10)
• InChI Key： DELFRVWPWUEOHU-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C1CCC1

Computed Properties

• Exact Mass: 137.09500
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1

Experimental Properties

• Color/Form: Orange crystal
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 54.70000
• LogP: 1.84060
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-cyclobutyl-1H-pyrazol-5-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-cyclobutyl-1H-pyrazol-5-amine

Introduction to 3-cyclobutyl-1H-pyrazol-5-amine (CAS No. 326827-21-8)

3-cyclobutyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 326827-21-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a structurally versatile scaffold that is widely recognized for its biological activity and pharmacological potential. The presence of a cyclobutyl substituent in the pyrazole ring introduces unique steric and electronic properties, making it a valuable building block for the development of novel therapeutic agents.

The pyrazole core is a six-membered aromatic ring containing two adjacent nitrogen atoms, which imparts a rich array of reactivity and functionality. Pyrazoles have been extensively studied for their role in various biological processes, including enzyme inhibition, receptor binding, and modulation of signal transduction pathways. The amine functional group at the 5-position of the pyrazole ring further enhances its potential as a pharmacophore, allowing for diverse chemical modifications and derivatization strategies.

In recent years, 3-cyclobutyl-1H-pyrazol-5-amine has been explored in several cutting-edge research projects aimed at identifying new therapeutic targets and developing next-generation drugs. Its unique structural features make it an attractive candidate for further investigation in drug discovery programs. Specifically, the cyclobutyl moiety can influence the compound's solubility, metabolic stability, and binding affinity to biological targets, which are critical factors in the design of effective pharmaceuticals.

One of the most promising applications of 3-cyclobutyl-1H-pyrazol-5-amine is in the field of immunomodulation. Pyrazole derivatives have shown considerable promise as immunosuppressants and anti-inflammatory agents. Preclinical studies have demonstrated that compounds with a similar structure to 3-cyclobutyl-1H-pyrazol-5-amine can modulate immune cell function by interacting with specific receptors and signaling pathways. These findings suggest that this compound may have therapeutic potential in conditions such as autoimmune diseases, transplantation rejection, and chronic inflammation.

Additionally, research has highlighted the potential of 3-cyclobutyl-1H-pyrazol-5-amine as an anti-proliferative agent. The pyrazole scaffold is known to exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation. By incorporating a cyclobutyl group, researchers aim to enhance the binding affinity and selectivity of the compound towards its target enzymes. Preliminary studies indicate that derivatives of 3-cyclobutyl-1H-pyrazol-5-amine may interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells.

The synthesis of 3-cyclobutyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclocondensation reactions between hydrazines and α-bromo ketones or α-halo carboxylic acids, followed by functional group transformations to introduce the cyclobutyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 3-cyclobutyl-1H-pyrazol-5-amine are also of great interest. Studies have shown that structural modifications can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclobutyl group may influence solubility in both aqueous and lipid environments, affecting how the compound is processed by the body. Understanding these properties is crucial for optimizing drug delivery systems and maximizing therapeutic efficacy.

In conclusion,3-cyclobutyl-1H-pyrazol-5-amine (CAS No. 326827-21-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its demonstrated biological activity make it an attractive scaffold for developing new treatments for various diseases. As research continues to uncover new applications for this compound,3-cyclobutyl-1H-pyrazol-5-amineseems poised to play a significant role in future medical advancements.